Cas no 197310-59-1 (1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one)

• Product Name: 1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one
• CAS No: 197310-59-1
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 4632254
• Update Time: 2025-10-25

1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one

• Inchi： 1S/C19H21N3O/c23-19-12-7-14-20(19)18-13-15-21(16-8-3-1-4-9-16)22(18)17-10-5-2-6-11-17/h1-6,8-11,18H,7,12-15H2
• InChI Key： UCSCHRIQQCVXPO-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C3=CC=CC=C3)N2C2=CC=CC=C2)CCCC1=O

Additional information on 1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one

Introduction to 1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one (CAS No. 197310-59-1)

1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one, commonly referred to by its CAS number CAS 197310-59-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolidinones, which are known for their versatile applications in drug design and development. The structure of this compound is characterized by a pyrazolidine ring fused with a pyrrolidinone moiety, both of which contribute to its unique chemical properties and potential biological activities.

The synthesis of 1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and stereochemical properties.

In terms of biological activity, CAS 197310-59-1 has shown promising results in various in vitro assays. It exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, recent studies have highlighted its ability to modulate cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the compound's potential as a lead molecule for therapeutic interventions.

The application of 1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its use in creating efficient charge transport layers, which are critical for the performance of optoelectronic devices.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of CAS 197310-59-1 have been a focal point of recent studies. Scientists have developed sustainable methods to synthesize this compound using renewable resources and catalytic systems. Furthermore, investigations into its biodegradation under various environmental conditions have provided valuable information for assessing its ecological impact.

In conclusion, 1-(1,2-Diphenylpyrazolidin-3-yl)pyrrolidin-2-one (CAS 197310-59-) is a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility, combined with recent advancements in synthesis and biological studies, positions it as a key player in future scientific innovations.